Cas no 2229267-12-1 (2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229267-12-1
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 6212892
• PubChem ID: 165870728
• Update Time: 2025-06-10

2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride
• EN300-1987735
• 2229267-12-1

• Inchi： 1S/C9H9FN2O2S/c10-15(13,14)6-5-9-7-3-1-2-4-8(7)11-12-9/h1-4H,5-6H2,(H,11,12)
• InChI Key： IKSXULQCKWFFPI-UHFFFAOYSA-N
• SMILES： S(CCC1=C2C=CC=CC2=NN1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.03687687g/mol
• Monoisotopic Mass: 228.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229267-12-1)

2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, identified by its unique CAS number 2229267-12-1, is a versatile building block for the synthesis of bioactive molecules. Its structure features an indazole core linked to a sulfonyl fluoride group, which is known for its reactivity and utility in covalent binding applications. Researchers are increasingly exploring its potential in proteomics and drug discovery, particularly in the development of targeted therapies.

The growing interest in 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride is driven by its ability to act as a covalent inhibitor. Covalent inhibitors have become a hot topic in modern drug development due to their prolonged therapeutic effects and high selectivity. This compound's sulfonyl fluoride moiety enables it to form stable bonds with specific amino acid residues, making it invaluable for studying protein functions and interactions. Recent advancements in cryo-EM and mass spectrometry have further highlighted its role in elucidating complex biological pathways.

In the context of AI-driven drug discovery, 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride has emerged as a promising candidate for virtual screening and machine learning-based target identification. Its structural features align well with the requirements for fragment-based drug design, a strategy that is gaining traction in the pharmaceutical industry. Additionally, its compatibility with click chemistry techniques makes it a valuable tool for labeling and tracking biomolecules in live cells.

Another area where 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride shows promise is in the development of PROTACs (Proteolysis-Targeting Chimeras). PROTACs are a revolutionary class of therapeutics that degrade disease-causing proteins rather than merely inhibiting them. The compound's sulfonyl fluoride group can be leveraged to design linkers that enhance the efficiency of protein degradation, offering new avenues for treating challenging diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations, including sulfonylation and fluorination reactions. Researchers are continually optimizing these processes to improve yields and scalability, ensuring that the compound remains accessible for both academic and industrial applications. Its stability under physiological conditions further enhances its appeal for in vivo studies.

Environmental and safety considerations are also critical when working with 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. The compound's compatibility with green chemistry principles is an active area of research, with efforts focused on reducing waste and improving sustainability in its synthesis and application.

In summary, 2-(1H-indazol-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2229267-12-1) is a multifaceted compound with broad applications in drug discovery, chemical biology, and proteomics. Its unique properties and adaptability to cutting-edge technologies make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern science. As the field continues to evolve, this compound is poised to play an even greater role in advancing therapeutic innovations.